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Enzastaurin Orphan Drug Designation Status

Indication Designation Status Sponsor Designation Date Notes
Marfan Designated [1] Aytu April 14, 2025 [1] Not yet FDA-
Syndrome BioPharma, approved for this
Inc. [1] indication [1]
Glioblastoma Designation Denovo September 19, Designation
Multiforme Withdrawn/Revoked Biopharma 2005 (Originally revoked on June
[2] LLC [2] Designated) [2] 24, 2024 [2]

Historical Context and Development Path

Enzastaurin's development journey provides context for its current status. Historically, it was investigated
as a protein kinase C beta (PKCp) inhibitor for various cancers, with glioblastoma and diffuse large B-cell

lymphoma (DLBCL) being major areas of focus [3] [4] [5].

¢ Shift in Clinical Focus: While earlier clinical trials in cancer showed limited efficacy as monotherapy
[3] [4], more recent efforts have pivoted to rare genetic diseases. Research indicates that PKC/ERK
signaling is a key driver of vascular events in conditions like vascular Ehlers-Danlos Syndrome

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s003471?utm_src=pdf-body
https://www.smolecule.com/products/s003471?utm_src=pdf-interest
https://www.smolecule.com/products/s003471?utm_src=pdf-body
https://www.accessdata.fda.gov/scripts/opdlisting/oopd/detailedIndex.cfm?cfgridkey=1019224
https://www.accessdata.fda.gov/scripts/opdlisting/oopd/detailedIndex.cfm?cfgridkey=1019224
https://www.accessdata.fda.gov/scripts/opdlisting/oopd/detailedIndex.cfm?cfgridkey=1019224
https://www.accessdata.fda.gov/scripts/opdlisting/oopd/detailedIndex.cfm?cfgridkey=1019224
https://www.accessdata.fda.gov/scripts/opdlisting/oopd/detailedIndex.cfm?cfgridkey=208505
https://www.accessdata.fda.gov/scripts/opdlisting/oopd/detailedIndex.cfm?cfgridkey=208505
https://www.accessdata.fda.gov/scripts/opdlisting/oopd/detailedIndex.cfm?cfgridkey=208505
https://www.accessdata.fda.gov/scripts/opdlisting/oopd/detailedIndex.cfm?cfgridkey=208505
https://www.smolecule.com/products/s003471?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2940576/
https://www.sciencedirect.com/science/article/abs/pii/S1040842817300537
https://www.onclive.com/view/fda-grants-fast-track-status-to-enzastaurin-for-newly-diagnosed-glioblastoma
https://pmc.ncbi.nlm.nih.gov/articles/PMC2940576/
https://www.sciencedirect.com/science/article/abs/pii/S1040842817300537
https://www.smolecule.com/products/s003471?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

(VEDS), a severe genetic disease related to Marfan syndrome [6]. A pivotal clinical trial (the PREVENt
Trial) for VEDS is planned [6].

o Biomarker-Driven Strategy: In its oncology trials, especially for DLBCL, the drug's sponsor, Denovo
Biopharma, adopted a biomarker-driven approach. They retrospectively discovered a genetic
biomarker (DGM1) that appeared to predict which patients would respond positively to enzastaurin
[5]. This highlights a modern precision medicine strategy in drug development.

Regulatory and Development Timeline

The following diagram summarizes the key regulatory milestones in the development of enzastaurin:

Click to download full resolution via product page

Interpretation of Status Updates

The recent regulatory changes for enzastaurin indicate a strategic redirection of its development path.

e Withdrawal in Glioblastoma: The revocation of the orphan designation for glioblastoma in June
2024 [2] strongly suggests that Denovo Biopharma is no longer actively pursuing this specific
indication. This does not necessarily reflect on the drug's efficacy in other areas.

¢ Focus on Rare Diseases: The new designation for Marfan syndrome (April 2025) [1], along with the
existing program for VEDS [6], shows a clear strategic pivot by Aytu BioPharma towards targeting
rare genetic disorders involving vascular integrity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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